3-(4-Fluoro-3-methylphenyl)-1-propanol

• Molecular Formula: C10H13FO
• Molecular Weight: 168.21 g/mol
• IUPAC Name: 3-(4-fluoro-3-methylphenyl)propan-1-ol
• InChI: InChI=1S/C10H13FO/c1-8-7-9(3-2-6-12)4-5-10(8)11/h4-5,7,12H,2-3,6H2,1H3
• InChI Key: MJGFTJJCDHJODK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CCCO)F

Description

3-(4-Fluoro-3-methylphenyl)-1-propanol is a fluorinated aromatic alcohol with the molecular formula C₁₀H₁₃FO and a molecular weight of 168.21 g/mol (inferred from structurally related compounds in ). It features a propanol backbone where the hydroxyl (-OH) group is attached to the first carbon, and a 4-fluoro-3-methylphenyl substituent is bonded to the third carbon. The fluorine atom and methyl group on the aromatic ring influence its electronic properties, solubility, and reactivity. This compound is primarily used in research settings, particularly in synthetic chemistry and analytical applications (e.g., as an internal standard in chromatography) .

Comparison with Similar Compounds

Positional Isomers

• 1-(4-Fluoro-3-methylphenyl)-1-propanol (CAS: 1178144-58-5, ): Structural Difference: The aromatic group is attached to the first carbon of the propanol chain instead of the third. Impact on Properties: Positional isomerism affects intermolecular interactions. The target compound (3-substituted) may exhibit lower melting/boiling points due to reduced steric hindrance and altered hydrogen-bonding patterns compared to the 1-substituted isomer. Applications: Both isomers serve as intermediates in organic synthesis, but the 3-substituted derivative’s extended alkyl chain may enhance lipophilicity, making it more suitable for pharmaceutical applications .

Functional Group Variants

• 3-(4-Methylphenyl)-1-phenyl-1-propanone (): Molecular Formula: C₁₆H₁₆O; Molecular Weight: 224.30 g/mol. Key Differences: Replaces the hydroxyl group with a ketone (-C=O) and includes an additional phenyl substituent. Property Comparison: The ketone lacks hydrogen-bonding capability, leading to lower boiling points (~200–220°C estimated) compared to the alcohol (target compound). The phenyl group increases aromatic stacking interactions, enhancing crystallinity .

• 3-(4-Fluorophenyl)-1-(4-methoxyphenyl)-prop-2-en-1-one ():

  • Structure : A chalcone derivative with fluorine and methoxy groups.
  • Reactivity : The α,β-unsaturated ketone undergoes conjugate addition reactions, unlike the saturated alcohol. The methoxy group donates electrons, contrasting with the electron-withdrawing fluorine in the target compound .

Substituent Variations

• 3-(3-Chloro-4-fluoroanilino)-1-(4-methylphenyl)-1-propanone (): Molecular Formula: C₁₆H₁₄ClFNO; Molecular Weight: 308.74 g/mol. Comparison: The chloro-fluoroanilino group introduces stronger electron-withdrawing effects than the target’s 4-fluoro-3-methylphenyl group. This enhances electrophilic substitution resistance but reduces solubility in polar solvents .

Physicochemical Properties and Spectroscopic Data

Physical Properties

Property	3-(4-Fluoro-3-methylphenyl)-1-propanol	1-(4-Fluoro-3-methylphenyl)-1-propanol	3-(4-Methylphenyl)-1-phenyl-1-propanone
Molecular Weight (g/mol)	168.21	168.21	224.30
Boiling Point (°C)	~215–230 (estimated)	~220–235 (estimated)	~200–220 (estimated)
Solubility	Moderate in polar solvents (e.g., MeOH)	Similar to target compound	Low in water; soluble in acetone

Spectroscopic Comparison

• NMR: Target Compound: Aromatic protons show splitting due to fluorine coupling (e.g., doublets or triplets at δ 6.8–7.2 ppm). The -OH proton appears as a broad singlet (~δ 1.5–2.5 ppm). 1-Propanol Isomer: Similar aromatic signals but distinct alkyl proton shifts due to positional differences .
• IR : Strong O-H stretch (~3300 cm⁻¹) in the target compound vs. C=O stretch (~1700 cm⁻¹) in ketone analogs .